tert-Butyl 4-(cyclopropanecarbonylamino)piperidine-1-carboxylate

• IUPAC Name: tert-butyl 4-(cyclopropanecarbonylamino)piperidine-1-carboxylate
• InChI: InChI=1S/C14H24N2O3/c1-14(2,3)19-13(18)16-8-6-11(7-9-16)15-12(17)10-4-5-10/h10-11H,4-9H2,1-3H3,(H,15,17)
• InChI Key: ITJHKIVXBFSYQJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)NC(=O)C2CC2
• Molecular Formula: C14H24N2O3
• DSSTOX Substance ID: DTXSID901150522
• Molecular Weight: 268.35 g/mol
• CAS No.: 1233955-70-8

Description

“tert-Butyl 4-(cyclopropanecarbonylamino)piperidine-1-carboxylate” is a chemical compound with the CAS Number: 1332455-34-1. It has a molecular weight of 253.34. The compound appears as a white to yellow solid.

Molecular Structure Analysis

The linear formula of this compound is C14H23NO3. The Inchi Code is 1S/C14H23NO3/c1-14(2,3)18-13(17)15-8-6-11(7-9-15)12(16)10-4-5-10/h10-11H,4-9H2,1-3H3.

Physical and Chemical Properties Analysis

The compound is a white to yellow solid. It has a molecular weight of 253.34 and its linear formula is C14H23NO3.

Scientific Research Applications

Synthesis of Key Intermediates

"tert-Butyl 4-(cyclopropanecarbonylamino)piperidine-1-carboxylate" and its derivatives are often synthesized as key intermediates for various chemical compounds. For instance, the synthesis of tert-butyl 4-((2-methoxy-4-(methoxycarbonyl) phenoxy) methyl) piperidine-1-carboxylate, a crucial intermediate of Vandetanib, highlights the compound's significance in creating targeted therapeutic agents. The process involves acylation, sulfonation, and substitution, starting from piperidin-4-ylmethanol, showcasing the compound's utility in multi-step organic syntheses (Min Wang et al., 2015).

Development of Biologically Active Compounds

Research also delves into the creation of biologically active compounds using tert-butyl 4-oxopiperidine-1-carboxylate derivatives. These compounds, through stereoselective synthesis, have been shown to form piperidine derivatives fused with oxygen heterocycles, presenting a pathway for generating N-Boc piperidine derivatives with potential biological applications (A. I. Moskalenko & V. Boev, 2014).

Advanced Synthetic Techniques

The field also explores advanced synthetic techniques, such as the use of tert-butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate for synthesizing small molecule anticancer drugs. This highlights the compound's role in developing new therapeutic agents, underscoring its importance in medicinal chemistry (Binliang Zhang et al., 2018).

Molecular Structure Analysis

Further research involves the detailed molecular structure analysis of related compounds, such as tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.2]octane-5-carboxylate. This work, focusing on the synthesis, characterization, and X-ray diffraction studies, provides insights into the compound's structural attributes, which are crucial for understanding its reactivity and potential applications in designing novel molecules (T. Moriguchi et al., 2014).

Safety and Hazards

The safety information and Material Safety Data Sheet (MSDS) for this compound can be found at the provided link. Please refer to it for detailed safety and handling information.